Cas no 13414-58-9 (Phenol,2-(2-methyl-2-propen-1-yl)-6-nitro-)

• Product Name: Phenol,2-(2-methyl-2-propen-1-yl)-6-nitro-
• CAS No: 13414-58-9
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 183452
• PubChem ID: 83417
• Update Time: 2025-04-19

Phenol,2-(2-methyl-2-propen-1-yl)-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(2-methyl-2-propen-1-yl)-6-nitro-
• 2-(2-methylallyl)-6-nitrophenol
• 2-(2-methylprop-2-enyl)-6-nitrophenol
• 2-(2-methylprop-2-en-1-yl)-6-nitrophenol
• 2-Methallyl-6-nitrophenol
• Phenol, 2-(2-methyl-2-propenyl)-6-nitro-
• Einecs 236-509-1
• 2-(2-Methyl-2-propenyl)-6-nitrophenol
• Phenol, 2-(2-methyl-2-propen-1-yl)-6-nitro-
• NS00024327
• 13414-58-9
• DTXSID5065439
• SCHEMBL5438190

• Inchi： 1S/C10H11NO3/c1-7(2)6-8-4-3-5-9(10(8)12)11(13)14/h3-5,12H,1,6H2,2H3
• InChI Key： MBISKJZSPFHJSO-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CC(=C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.07393
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37